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Compound of Interest

Compound Name: 3,5-Dichloro-4-methylpyridine

Cat. No.: B009390

An In-depth Technical Guide on 3,5-Dichloro-4-methylpyridine
For Researchers, Scientists, and Drug Development Professionals

This document provides core information regarding the chemical compound 3,5-Dichloro-4-
methylpyridine, also known as 3,5-Dichloro-4-picoline. The primary focus of this guide is to
present its fundamental molecular properties.

Core Molecular Data

The fundamental properties of 3,5-Dichloro-4-methylpyridine are summarized below. This
data is essential for any experimental design, synthesis, or analysis involving this compound.

Property Value

Molecular Formula C6H5CI2N[1][2][3]
Molecular Weight 162.02 g/mol [1][2]
Monoisotopic Mass 160.9799046 Da[3][4]
CAS Number 100868-46-0[1][2][3]

Compound Identification
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A visual representation of the key identifiers for 3,5-Dichloro-4-methylpyridine is provided

below to facilitate quick reference.

Key Properties

CAS: 100868-46-0

3,5-Dichloro-4-methylpyridine MW: 162.02 g/mol

Formula: C6H5CI2N

Click to download full resolution via product page
Key ldentifiers for 3,5-Dichloro-4-methylpyridine

Experimental Protocols

Detailed experimental protocols for the synthesis of 3,5-Dichloro-4-methylpyridine can be
found in the chemical literature. One common method involves the reaction of 3,5-
dichloropyridine with an appropriate methylating agent. A generalized workflow for such a

synthesis is outlined below.
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Start: Reactants

Dissolve 3,5-dichloropyridine
in an appropriate solvent (e.g., THF)

Cool the solution to a low
temperature (e.g., -78°C)

Add a strong base (e.g., LDA)
to deprotonate the pyridine ring

(= )

Introduce a methylating agent
(e.g., methyl iodide)

A 4
(Quench the reactiorD

y

Purify the product
(e.g., chromatography, recrystallization)

End: 3,5-Dichloro-4-methylpyridine

Click to download full resolution via product page

Generalized Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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